A D-α-amino acid that is the D-isomer of arginine (only the L-form is physiologically active).
D-Arginine is a natural product found in Homo sapiens with data available.
D-Arginine
CAS No.: 157-06-2
VCID: VC21543780
Molecular Formula: C6H14N4O2
Molecular Weight: 174.20 g/mol
* For research use only. Not for human or veterinary use.

Description |
Pharmaceutical DevelopmentD-Arginine is used in supplements aimed at improving blood flow and cardiovascular health, making it valuable for heart disease treatments. Its role in enhancing nitric oxide production supports vascular health by promoting vasodilation . Sports NutritionAthletes use D-Arginine to enhance performance and recovery. It aids in nitric oxide production, which can improve endurance and reduce fatigue. This makes it a popular supplement among athletes seeking to boost their physical performance . Cosmetic IndustryIn the cosmetic industry, D-Arginine is incorporated into skincare products due to its potential to boost collagen production and improve skin elasticity. This appeals to consumers seeking anti-aging solutions . Research on Metabolic DisordersD-Arginine is studied for its effects on insulin sensitivity and glucose metabolism, providing insights into diabetes management and treatment strategies. Its impact on metabolic pathways could offer new avenues for managing metabolic disorders . NeuroprotectionInvestigations into the neuroprotective properties of D-Arginine suggest potential applications in treating neurodegenerative diseases, offering hope for conditions like Alzheimer’s and Parkinson’s . Oral Drug AbsorptionWhile D-Arginine itself is not primarily studied for oral drug absorption enhancement, research on cationic amino acids like arginine indicates their potential role in improving drug absorption. For instance, studies on other compounds have shown that cationic amino acids can enhance oral drug delivery by interacting with absorption enhancers . Comparison with L-ArginineL-Arginine, the naturally occurring form, is well-documented for its role in nitric oxide synthesis and its effects on cardiovascular health. D-Arginine, while less studied, offers similar benefits due to its structural similarity but is not as commonly used in biological processes. Table 1: Applications of D-Arginine
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CAS No. | 157-06-2 | ||||||||||||
Product Name | D-Arginine | ||||||||||||
Molecular Formula | C6H14N4O2 | ||||||||||||
Molecular Weight | 174.20 g/mol | ||||||||||||
IUPAC Name | (2R)-2-amino-5-(diaminomethylideneamino)pentanoic acid | ||||||||||||
Standard InChI | InChI=1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m1/s1 | ||||||||||||
Standard InChIKey | ODKSFYDXXFIFQN-SCSAIBSYSA-N | ||||||||||||
Isomeric SMILES | C(C[C@H](C(=O)O)N)CN=C(N)N | ||||||||||||
SMILES | C(CC(C(=O)O)N)CN=C(N)N | ||||||||||||
Canonical SMILES | C(CC(C(=O)O)N)CN=C(N)N | ||||||||||||
Physical Description | Solid | ||||||||||||
Related CAS | 61155-84-8 | ||||||||||||
Reference | Cellitti et al. D-Ornithine coopts pyrrolysine biosynthesis to make and insert pyrroline-carboxy-lysine. Nature Chemical Biology, doi: 10.1038/nchembio.586, published online 3 May 2011 http://www.nature.com/naturechemicalbiology | ||||||||||||
PubChem Compound | 71070 | ||||||||||||
Last Modified | Aug 15 2023 |
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